3-(5,6,7,8-Tetrahydroquinol-8-yl)propylamine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-(5,6,7,8-tetrahydroquinolin-8-yl)propan-1-amine
• InChI: InChI=1S/C12H18N2/c13-8-2-6-10-4-1-5-11-7-3-9-14-12(10)11/h3,7,9-10H,1-2,4-6,8,13H2
• InChI Key: INYNBVMGVKETPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC=N2)CCCN

Description

3-(5,6,7,8-Tetrahydroquinol-8-yl)propylamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5,6,7,8-Tetrahydroquinoline (20 g) was added quickly to sodamide (17.6 g) in liquid ammonia (250 ml) to give a dark red coloured solution. 3-Chloropropylamine hydrochloride (28.9 g) was added in portions over four hours when loss of colour was permanent after which the reaction was stirred for a further 2 hours and then quenched with ammonium chloride (20 g). The liquid ammonia was allowed to evaporate and the residues were partitioned between chloroform and water. The pH was lowered to 6 and the chloroform layer was discarded. The aqueous layer was basified (pH 12-14), and extracted with chloroform, the chloroform extracts were dried, combined, evaporated and the residue was vacuum distilled to give 3-(5,6,7,8-tetrahydroquinol-8-yl)propylamine (7.58 g), b.p. 92°-94° C. at 0.1 mm Hg.

Synthesis routes and methods II

Procedure details